5-Fluoro-2-(piperazin-1-YL)pyrimidine
Overview
Description
5-Fluoro-2-(piperazin-1-YL)pyrimidine is a chemical compound and a derivative of piperazine . It is known to act as an antagonist of the α2-adrenergic receptor and, to a much lesser extent, as a partial agonist of the 5-HT1A receptor .
Synthesis Analysis
The synthesis of 5-Fluoro-2-(piperazin-1-YL)pyrimidine involves several steps. The compound has a molecular weight of 182.2 and a melting point of 38-40°C . The synthesis process involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide .Molecular Structure Analysis
The molecular structure of 5-Fluoro-2-(piperazin-1-YL)pyrimidine is represented by the InChI code: 1S/C8H11FN4/c9-7-5-11-8 (12-6-7)13-3-1-10-2-4-13/h5-6,10H,1-4H2 . This indicates the presence of 8 carbon atoms, 11 hydrogen atoms, 1 fluorine atom, and 4 nitrogen atoms in the molecule .Chemical Reactions Analysis
The chemical reactions involving 5-Fluoro-2-(piperazin-1-YL)pyrimidine are complex. The compound exhibits inhibitory response versus the expression and activities of certain vital inflammatory mediators . It also shows potential binding with AChE (PDB: 4EY7) and BuChE (PDB: 5K5E) as investigated by molecular docking studies .Physical And Chemical Properties Analysis
5-Fluoro-2-(piperazin-1-YL)pyrimidine is a powder that is stored at room temperature . It has a molecular weight of 182.2 and a melting point of 38-40°C .Scientific Research Applications
Metabolite Analysis
This compound is a metabolite of buspirone and can be used in studies related to metabolite profiling and identification .
Derivatization Reagent
It serves as a derivatization reagent for carboxyl groups on peptides, aiding in spectrophotometric analysis of phosphopeptides .
Urease Enzyme Inhibition
The compound has potential use in inhibiting urease enzymes, which can prevent ureolytic bacterial infections .
Synthesis of Bioactive Heterocyclic Compounds
It is involved in the synthesis of new potentially bioactive heterocyclic compounds, contributing to pharmaceutical research .
Modulation of Physiological Processes
The compound has been linked to a wide range of physiological processes such as vasodilation, modulation of renal sodium excretion, altering urine output, learning, movement, and behavioral motivations .
Antiviral Activity
Derivatives of this compound have been investigated for antiviral activity against a broad range of RNA and DNA viruses .
Safety And Hazards
The safety and hazards associated with 5-Fluoro-2-(piperazin-1-YL)pyrimidine are significant. The compound is classified as dangerous with hazard statements H302, H315, H318, H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
5-fluoro-2-piperazin-1-ylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11FN4/c9-7-5-11-8(12-6-7)13-3-1-10-2-4-13/h5-6,10H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXXFECFLKWGTNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC=C(C=N2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11FN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90434850 |
Source
|
| Record name | 5-FLUORO-2-(PIPERAZIN-1-YL)PYRIMIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90434850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-(piperazin-1-YL)pyrimidine | |
CAS RN |
87789-49-9 |
Source
|
| Record name | 5-Fluoro-2-(1-piperazinyl)pyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=87789-49-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-FLUORO-2-(PIPERAZIN-1-YL)PYRIMIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90434850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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